17beta-hydroxyestr-4-en-3-one 17-(cyclohexanecarboxylate)
17beta-hydroxyestr-4-en-3-one 17-(cyclohexanecarboxylate)
Brand Name:
Vulcanchem
CAS No.:
18470-94-5
VCID:
VC0103343
InChI:
InChI=1S/C25H36O3/c1-25-14-13-20-19-10-8-18(26)15-17(19)7-9-21(20)22(25)11-12-23(25)28-24(27)16-5-3-2-4-6-16/h15-16,19-23H,2-14H2,1H3/t19-,20+,21+,22-,23-,25-/m0/s1
SMILES:
CC12CCC3C(C1CCC2OC(=O)C4CCCCC4)CCC5=CC(=O)CCC35
Molecular Formula:
C25H36O3
Molecular Weight:
384.6 g/mol
17beta-hydroxyestr-4-en-3-one 17-(cyclohexanecarboxylate)
CAS No.: 18470-94-5
Main Products
VCID: VC0103343
Molecular Formula: C25H36O3
Molecular Weight: 384.6 g/mol
| CAS No. | 18470-94-5 |
|---|---|
| Product Name | 17beta-hydroxyestr-4-en-3-one 17-(cyclohexanecarboxylate) |
| Molecular Formula | C25H36O3 |
| Molecular Weight | 384.6 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] cyclohexanecarboxylate |
| Standard InChI | InChI=1S/C25H36O3/c1-25-14-13-20-19-10-8-18(26)15-17(19)7-9-21(20)22(25)11-12-23(25)28-24(27)16-5-3-2-4-6-16/h15-16,19-23H,2-14H2,1H3/t19-,20+,21+,22-,23-,25-/m0/s1 |
| Standard InChIKey | AQMOXBCKEKPDRF-YNFNDHOQSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OC(=O)C4CCCCC4)CCC5=CC(=O)CC[C@H]35 |
| SMILES | CC12CCC3C(C1CCC2OC(=O)C4CCCCC4)CCC5=CC(=O)CCC35 |
| Canonical SMILES | CC12CCC3C(C1CCC2OC(=O)C4CCCCC4)CCC5=CC(=O)CCC35 |
| PubChem Compound | 9929986 |
| Last Modified | Nov 11 2021 |
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